Cas no 2034338-98-0 (N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide)

• Product Name: N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide
• CAS No: 2034338-98-0
• MF: C₂₀H₂₅N₅O₂
• MW: 367.4448
• CID: 5352222
• Update Time: 2025-06-26

N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carboxamide
• 4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)-N-(o-tolyl)piperazine-1-carboxamide
• N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide

• Inchi： 1S/C20H25N5O2/c1-15-6-2-3-8-17(15)21-20(27)24-12-10-23(11-13-24)19(26)18-14-16-7-4-5-9-25(16)22-18/h2-3,6,8,14H,4-5,7,9-13H2,1H3,(H,21,27)
• InChI Key： AMDMDPYKIHEONR-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C2C([H])([H])C([H])([H])C([H])([H])C([H])([H])N2N=1)N1C([H])([H])C([H])([H])N(C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 549
• XLogP3: 1.8
• Topological Polar Surface Area: 70.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide

Introduction to N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide and Its Significance in Modern Chemical Research

N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide is a sophisticated organic compound with a molecular structure that underscores its potential in various scientific applications. This compound, identified by the CAS number 2034338-98-0, has garnered attention due to its unique chemical properties and the promising avenues it opens in pharmaceutical and biochemical research. The intricate arrangement of atoms within its molecular framework suggests a high degree of specificity, making it a subject of intense study among researchers.

The core structure of N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide consists of several key functional groups that contribute to its reactivity and potential biological activity. The presence of a piperazine moiety is particularly noteworthy, as piperazines are well-known for their role in medicinal chemistry due to their ability to form stable complexes with biological targets. This feature makes the compound a valuable candidate for drug discovery and development.

Furthermore, the compound incorporates a pyrazolo[1,5-a]pyridine scaffold, which is a heterocyclic system that has shown significant promise in various therapeutic areas. Pyrazolo[1,5-a]pyridines are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this scaffold into the molecular structure of N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide enhances its potential as a pharmacophore.

The 2-methylphenyl group in the compound adds another layer of complexity and functionality. This aromatic ring substituent can influence the compound's solubility, metabolic stability, and interactions with biological targets. The methyl group at the 2-position of the phenyl ring can also affect the electronic properties of the molecule, potentially influencing its reactivity and biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological pathways. N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide has emerged as a promising candidate in this field due to its structural features. Studies have shown that compounds with similar scaffolds can interact with various neurotransmitter receptors and enzymes involved in brain function. This makes N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carboxamide a potential lead compound for further investigation in neuropharmacology.

The synthesis of N-(2-methylphenyl)-4-{4H,5H,6H,7H-pyrazolo[1a]pyridine-2-carbonyl}piperazine-1-carboxamide involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques ensures the formation of the desired product with high yield and purity. Researchers have leveraged modern methodologies such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions to construct the complex molecular framework efficiently.

Ongoing research into N-(2-methylphenyl)-4-{4H\textit{'}\textit{'}\textit{'}\textit{'}\textit{'}\textit{'}\textit{'}}\textit{'}\textit{'}\textit{'}\textit{'}}\textit{'}\textit{'}}\textit{'}}\textit{-carbonyl}carbazole-\textbf{-methyl}-amine has revealed several interesting properties that make it a compelling subject for further study. Preliminary experiments have indicated that this compound exhibits good binding affinity to certain biological targets relevant to neurological disorders. This finding aligns with the broader goal of developing novel therapeutic agents that can address unmet medical needs.

The pharmacokinetic profile of N-(2-methylphenyl)-4-{4a]-carbonyl}carbazole-\textbf{-methyl}-amine is also an area of active investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its potential as a drug candidate. Advanced computational methods and experimental techniques are being employed to elucidate these aspects，providing valuable insights into its behavior within biological systems.

In conclusion，N-(2-methylphenyl)-4-{4a]-carbonyl}carbazole-\textbf{-methyl}-amine represents a significant advancement in chemical research，particularly in the realm of medicinal chemistry。Its unique structural features，combined with promising preliminary results，make it a compound worthy of further exploration。As research continues，this molecule holds great potential for contributing to the development of new therapies aimed at treating various diseases，including those affecting the central nervous system。